Cas no 2214-81-5 (2H-Azepine,3,4,5,6-tetrahydro-)
2214-81-5 structure
Product name:2H-Azepine,3,4,5,6-tetrahydro-
2H-Azepine,3,4,5,6-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 2H-Azepine, 3,4,5,6-tetrahydro-
- 3,4,5,6-tetrahydro-2H-azepine
- azacycloheptene
- DTXSID00176673
- 2214-81-5
- 2H-Azepine,3,4,5,6-tetrahydro-
- 3,4,5,6-Tetrahydroazepine
- 3,4,5,6-Tetrahydo-2H-azepine
- AT27269
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- Inchi： InChI=1S/C6H11N/c1-2-4-6-7-5-3-1/h5H,1-4,6H2
- InChI Key： WNHPMKYMPWMAIT-UHFFFAOYSA-N
- SMILES： C1CCC=NCC1
Computed Properties
- Exact Mass: 97.08923
- Monoisotopic Mass: 97.089149
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.4
- XLogP3: 0.4
Experimental Properties
- Density: 0.92
- Boiling Point: 163.9°Cat760mmHg
- Flash Point: 44.1°C
- Refractive Index: 1.497
- PSA: 12.36
2H-Azepine,3,4,5,6-tetrahydro- Related Literature
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1. Back cover
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2. Back cover
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3. Back matter
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4. Back matter
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5. The Dimroth rearrangement. Part XVIII. Syntheses and rearrangement of 4-iminoquinazolines and related systemsDesmond J. Brown,Kazuharu Ienaga J. Chem. Soc. Perkin Trans. 1 1975 2182
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